2-[(4-{[(2-chlorophenoxy)acetyl]amino}-3-methylbenzoyl)amino]benzoic acid

• IUPAC Name: 2-[[4-[[2-(2-chlorophenoxy)acetyl]amino]-3-methylbenzoyl]amino]benzoic acid
• InChI: InChI=1S/C23H19ClN2O5/c1-14-12-15(22(28)26-19-8-4-2-6-16(19)23(29)30)10-11-18(14)25-21(27)13-31-20-9-5-3-7-17(20)24/h2-12H,13H2,1H3,(H,25,27)(H,26,28)(H,29,30)
• InChI Key: RLXKQEJDCIUROD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)O)NC(=O)COC3=CC=CC=C3Cl
• Molecular Formula: C23H19ClN2O5
• Molecular Weight: 438.9 g/mol

Description

2-[(4-{[(2-chlorophenoxy)acetyl]amino}-3-methylbenzoyl)amino]benzoic acid, commonly referred to as CPAB, is a chemical compound that has been widely studied for its potential use in scientific research. CPAB is a member of the family of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

CPAB exerts its biological effects by inhibiting the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins and other inflammatory mediators. By inhibiting COX, CPAB reduces inflammation and pain. CPAB has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential anti-cancer agent.
Biochemical and Physiological Effects
CPAB has a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory disorders. CPAB has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, CPAB has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

CPAB has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-characterized structure. CPAB is also relatively stable and can be stored for extended periods of time. However, CPAB has some limitations as well. It is a relatively potent inhibitor of COX, which may limit its use in certain experiments. In addition, CPAB has been shown to have some cytotoxic effects, which may limit its use in certain cell-based assays.

Future Directions

There are several future directions for research on CPAB. One area of interest is the development of new analogs of CPAB with improved pharmacological properties. Another area of interest is the investigation of the molecular mechanisms underlying the anti-inflammatory and anti-cancer effects of CPAB. Finally, there is a need for further studies to evaluate the safety and efficacy of CPAB in animal models and in human clinical trials.

Scientific Research Applications

CPAB has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the treatment of a variety of diseases, including cancer, arthritis, and chronic pain. CPAB has also been investigated for its potential use as a diagnostic tool in cancer detection and imaging.